3-[(1-piperidinylcarbonyl)amino]phenyl diphenylcarbamate

• IUPAC Name: [3-(piperidine-1-carbonylamino)phenyl] N,N-diphenylcarbamate
• InChI: InChI=1S/C25H25N3O3/c29-24(27-17-8-3-9-18-27)26-20-11-10-16-23(19-20)31-25(30)28(21-12-4-1-5-13-21)22-14-6-2-7-15-22/h1-2,4-7,10-16,19H,3,8-9,17-18H2,(H,26,29)
• InChI Key: SZJVBFSJHCBMOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC(=CC=C2)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

“3-[(1-piperidinylcarbonyl)amino]phenyl diphenylcarbamate” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and other bioactive compounds. The carbamate group (diphenylcarbamate) is also a common feature in many drugs, and it often contributes to the biological activity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a piperidine ring. The carbamate group could potentially form hydrogen bonds with other molecules, influencing its behavior in biological systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively non-polar.

Scientific Research Applications

Drug Design and Medicinal Chemistry

• Piperidines serve as essential building blocks in drug design. . Researchers have explored the synthesis of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Neuroscience and Neuroprotection

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Organic Synthesis and Methodology

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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Both piperidine rings and carbamate groups are found in a variety of pharmaceuticals, where they often play key roles in binding to biological targets.

Safety and Hazards

Without specific experimental data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. Given the groups it contains, it could potentially have interesting pharmaceutical properties.